Cas no 222409-98-5 (3-(T-Butylsulfamoyl)Benzoic Acid)

• Product Name: 3-(T-Butylsulfamoyl)Benzoic Acid
• CAS No: 222409-98-5
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD06335785
• CID: 1039256
• PubChem ID: 2117579
• Update Time: 2025-09-18

3-(T-Butylsulfamoyl)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-(tert-Butyl)sulfamoyl)benzoic acid
• 3-(tert-butylsulfamoyl)benzoic acid
• 3-tert-butylsulfamoyl-benzoic acid
• 3-[(tert-butylamino)sulfonyl]benzoic acid
• SB81546
• A878646
• EN300-10858
• 3-(t-Butylsulfamoyl)benzoic acid
• SCHEMBL2568223
• BS-27871
• Z53036737
• XIA40998
• 222409-98-5
• SY028694
• AC5639
• CS-0213181
• AKOS002669454
• DB-112338
• 3-(N-(tert-Butyl)sulfamoyl)benzoicacid
• MFCD06335785
• DTXSID00366613
• SDXFCMYPDCRZHF-UHFFFAOYSA-N
• 3-(T-Butylsulfamoyl)Benzoic Acid

• MDL： MFCD06335785
• Inchi： 1S/C11H15NO4S/c1-11(2,3)12-17(15,16)9-6-4-5-8(7-9)10(13)14/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： SDXFCMYPDCRZHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.85000
• LogP: 2.93330